Cas no 91795-62-9 (1-Methyl-1,2,3,4-tetrahydroquinoline-7-sulfonic acid)

• Product Name: 1-Methyl-1,2,3,4-tetrahydroquinoline-7-sulfonic acid
• CAS No: 91795-62-9
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 748044
• Update Time: 2023-08-03

1-Methyl-1,2,3,4-tetrahydroquinoline-7-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinesulfonic acid, 1,2,3,4-tetrahydro-1-methyl-
• 1-methyl-3,4-dihydro-2H-quinoline-7-sulfonic acid
• 1-Methyl-1,2,3,4-tetrahydroquinoline-7-sulfonic acid

• Inchi： 1S/C10H13NO3S/c1-11-6-2-3-8-4-5-9(7-10(8)11)15(12,13)14/h4-5,7H,2-3,6H2,1H3,(H,12,13,14)
• InChI Key： YIEGTJLDRHHOIB-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C)CCC2)(=O)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Topological Polar Surface Area: 66